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Di

‘ Compound of Interest

Compound Name: 1-methyl-4-(1H-pyrrol-2-ylmethyl)piperazine
CAS No.: 416887-10-0
Cat. No.: B5540998

Before adjusting your parameters, identify the physical state of your failed crystallization. The workflow below maps common visual observations to tF

Reduce
Decreas:

Diagnostic workflow for pyrrole-piperazine salt crystallization issues.
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Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does my pyrrole-piperazine salt "oil out" instead of forming crystals? A: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when tl
forces the system's supersaturation trajectory to cross the binodal curve before it can reach the critical activation energy required for solid nucleation|

Q2: How do | selectively control the formation of a mono-salt versus a di-salt? A: Piperazine contains two basic nitrogen atoms with vastly different pk
« For a mono-salt: Strictly use 1.0 to 1.05 equivalents of acid. Choose a weaker acid (like maleic or tartaric acid) or a solvent system where the monc
« For a di-salt: You must use >2.1 equivalents of a strong acid (e.g., HCI, methanesulfonic acid) to ensure complete protonation of both basic centers
Q3: My crystallization yields a thick gel. What is the thermodynamic cause and how do | fix it? A: Gelation happens when the solute forms a continuot

« The Fix: Shift the thermodynamics by introducing a highly polar co-solvent (e.g., 5-10% water or DMSO) to competitively disrupt the intermolecular

Quantitative Data for Process Optimization

To prevent phase separation and ensure high-purity crystalline yields, adhere to the following quantitative boundaries during your process design.

Parameter Target Range
Cooling Rate 0.1-0.2 °C/min
Seed Loading 0.5% - 2.0% (w/w)
Acid Equivalents (Mono) 1.0-1.05eq

Acid Equivalents (Di) 21-25eq
Anti-solvent Addition Rate < 0.05 vol/min

Validated Experimental Protocols
Protocol A: High-Throughput Anti-Solvent Salt Screening

This protocol is designed to discover stable salt forms while minimizing the risk of amorphous precipitation.
Step-by-Step Methodology:
» Dissolution: Dissolve the pyrrole-piperazine free base in a primary "good" solvent (e.g., Ethanol or THF) at 50°C to achieve a concentration of 50
o Causality: Complete dissolution at elevated temperatures erases the thermal history of the solid and ensures a homogeneous thermodynamic st
« Acid Addition: Add the selected counterion (e.g., maleic acid, HCI)[5] dropwise as a standard solution in the primary solvent.
o Causality: Dropwise addition prevents localized pH shocks that instantly crash out amorphous aggregates.
« Anti-Solvent Titration: Slowly add an anti-solvent (e.g., heptane or ethyl acetate) at a rate of 0.05 vol/min until the solution becomes slightly turbid (
« Thermal Cycling (Crucial Step): Heat the turbid solution by 5°C to dissolve the initial nuclei, then cool at 0.1°C/min to 5°C.
o Causality: Thermal cycling acts as an Ostwald ripening mechanism. It dissolves kinetically favored imperfect crystals or microscopic oil droplets,
« Isolation: Filter the resulting suspension under vacuum and wash with cold anti-solvent.

« Self-Validation System: Perform Powder X-Ray Diffraction (PXRD) on the isolated solid. A sharp, well-defined diffractogram validates successful cr

Protocol B: Seeding-Assisted Rescue of an "Oiling-Out" Batch

If your batch has already undergone Liquid-Liquid Phase Separation (forming an oil layer), use this protocol to rescue the material.
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Step-by-Step Methodology:
« Redissolution: Reheat the biphasic (oil/solvent) mixture to 5-10°C above the cloud point until a single, clear liquid phase is restored[8].
« Controlled Cooling: Cool the solution to exactly 2°C below the established solubility curve.

o Causality: This places the system within the metastable zone—supersaturated enough to grow crystals, but strictly above the binodal curve whei
o Seed Introduction: Introduce 1% to 2% (w/w) of high-quality crystalline seeds of the desired pyrrole-piperazine salt.

o Causality: Seeding provides a physical template. It allows the solute to partition from the liquid directly into the solid lattice, entirely bypassing the
» Aging: Hold the temperature constant for 2 to 4 hours. Do not cool further until the seed crystals have consumed the excess supersaturation and a
« Final Cooling: Once the slurry is robust, cool to 0°C at 0.1°C/min to maximize the final yield.

» Self-Validation System: Monitor the system using in-line Focused Beam Reflectance Measurement (FBRM) or by sampling the mother liquor for HF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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